![molecular formula C21H26N4O4S B2984655 Methyl 1-((2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(3-methoxyphenyl)methyl)piperidine-4-carboxylate CAS No. 898345-28-3](/img/structure/B2984655.png)
Methyl 1-((2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(3-methoxyphenyl)methyl)piperidine-4-carboxylate
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Overview
Description
Scientific Research Applications
Synthesis and Antimicrobial Activities
Methyl 1-((2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(3-methoxyphenyl)methyl)piperidine-4-carboxylate belongs to a class of compounds that have shown promise in various scientific research applications, particularly in the synthesis and evaluation of antimicrobial activities. Compounds with structures similar to this chemical have been synthesized and assessed for their potential in combating microbial infections. For instance, novel 1,2,4-triazole derivatives have been synthesized and screened for antimicrobial activities, showing good to moderate activities against various microorganisms (Bektaş et al., 2007). This indicates the potential of such compounds in the development of new antimicrobial agents.
Synthesis of Novel Derivatives and Their Reactions
Further research into the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives demonstrates the versatility of this compound class in chemical synthesis. These derivatives have been created through reactions with different arylidinemalononitrile derivatives, showcasing the compound's utility in generating a variety of chemical entities for further pharmacological evaluation (Mohamed, 2021).
Evaluation of Antagonist Activities
Compounds related to this compound have also been evaluated for their pharmacological properties, including antagonist activities against specific receptors. For example, bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives have been prepared and tested for their 5-HT2 and alpha 1 receptor antagonist activities. Among these, certain compounds exhibited potent 5-HT2 antagonist activity without showing alpha 1 antagonist activity in vivo, suggesting their potential as selective therapeutic agents (Watanabe et al., 1992).
Mechanism of Action
Target of Action
The primary targets of this compound appear to be related to neuroprotection and anti-neuroinflammatory pathways . The compound interacts with active residues of ATF4 and NF-kB proteins .
Mode of Action
The compound exhibits promising neuroprotective and anti-inflammatory properties . It inhibits nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . A molecular docking study showed that the compound has favorable interaction with active residues of ATF4 and NF-kB proteins .
Biochemical Pathways
The compound’s action is observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway . This suggests that the compound affects these biochemical pathways and their downstream effects, contributing to its neuroprotective and anti-inflammatory properties .
Pharmacokinetics
Given its molecular weight of 41849, it is likely to have good bioavailability, as compounds with a molecular weight under 500 are generally well-absorbed.
Result of Action
The compound exhibits promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells . This suggests that the compound’s action results in molecular and cellular effects that contribute to neuroprotection .
Action Environment
While the specific environmental factors influencing this compound’s action, efficacy, and stability are not detailed in the available literature, it’s worth noting that many compounds’ actions can be influenced by factors such as temperature, pH, and the presence of other compounds
Properties
IUPAC Name |
methyl 1-[(2-ethyl-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-(3-methoxyphenyl)methyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O4S/c1-4-16-22-21-25(23-16)19(26)18(30-21)17(14-6-5-7-15(12-14)28-2)24-10-8-13(9-11-24)20(27)29-3/h5-7,12-13,17,26H,4,8-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFAMQXKTRDFILT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)OC)N4CCC(CC4)C(=O)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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